Cas no 13230-05-2 (1-ethyl-4-nitro-1H-Imidazole)

1-ethyl-4-nitro-1H-Imidazole structure
1-ethyl-4-nitro-1H-Imidazole structure
Product Name:1-ethyl-4-nitro-1H-Imidazole
CAS No:13230-05-2
MF:C5H7N3O2
MW:141.127980470657
CID:1104710
PubChem ID:14960263
Update Time:2025-04-20

1-ethyl-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-4-nitro-1H-Imidazole
    • 1-ethyl-4-nitroimidazole
    • DTXSID00566111
    • SCHEMBL174157
    • 1H-Imidazole, 1-ethyl-4-nitro;1-Ethyl-4-nitroimidazole
    • DB-312154
    • 13230-05-2
    • BCP32466
    • 1H-Imidazole,1-ethyl-4-nitro-
    • PSMULKJHAVHLHB-UHFFFAOYSA-N
    • 1H-Imidazole, 1-ethyl-4-nitro-
    • Inchi: 1S/C5H7N3O2/c1-2-7-3-5(6-4-7)8(9)10/h3-4H,2H2,1H3
    • InChI Key: PSMULKJHAVHLHB-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CN(C=N1)CC)=O

Computed Properties

  • Exact Mass: 141.053826475g/mol
  • Monoisotopic Mass: 141.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 63.6Ų
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